Cas no 121873-01-6 (Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate structure
121873-01-6 structure
Product Name:Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
CAS No:121873-01-6
MF:C12H9F2NO3
MW:253.201570272446
MDL:MFCD00193099
CID:104636
PubChem ID:751784
Update Time:2025-04-18

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
    • 3-Quinolinecarboxylicacid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
    • Ethyl-6,7-difluoro-1,4-dihydro-4-oxo-3-xynoline carbonate
    • Ethyl 6,7-difluoro-4-oxo-1H-quinoline-3-carboxylate
    • 6,7-Difluoro-4-hydroxy-quinoline-3-carboxylic acid ethyl ester
    • CCG-113796
    • AG-227/30749040
    • 111760-35-1
    • AT29783
    • MFCD00193099
    • BS-4670
    • Ethyl 6,7-difluoro-4-hydroxyquinoline-3-carboxylate
    • 6,7-Difluoro-1,4-dihydro-4-oxo-quinoline-3-carboxylic acid ethyl ester
    • 3-Quinolinecarboxylic acid, 6,7-difluoro-4-hydroxy-, ethyl ester
    • 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylic acid ethyl ester
    • 3-Quinolinecarboxylic acid, 6,7-difluoro-1,4-dihydro-4-oxo-, ethyl ester
    • 121873-01-6
    • Oprea1_436805
    • Ethyl 6,7-difluoro-4-hydroxy-quinoline-3-carboxylate
    • EN300-229984
    • PVQWGRDZOWBHIC-UHFFFAOYSA-N
    • SB69666
    • AKOS000558438
    • CS-0215255
    • 6,7-difluoro-4-hydroxy-3-quinolinecarboxylic acid ethyl ester
    • 6,7-difluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid ethyl ester
    • Z1613072533
    • AKOS016042548
    • SCHEMBL1242568
    • Oprea1_631496
    • AB00081860-01
    • MDL: MFCD00193099
    • Inchi: 1S/C12H9F2NO3/c1-2-18-12(17)7-5-15-10-4-9(14)8(13)3-6(10)11(7)16/h3-5H,2H2,1H3,(H,15,16)
    • InChI Key: PVQWGRDZOWBHIC-UHFFFAOYSA-N
    • SMILES: FC1C(=CC2=C(C=1)C(C(C(=O)OCC)=CN2)=O)F

Computed Properties

  • Exact Mass: 59.9847
  • Monoisotopic Mass: 253.05504947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 350.6±42.0 °C at 760 mmHg
  • Flash Point: 165.8±27.9 °C
  • PSA: 63.19
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Ethyl 6,7-difluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

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